![molecular formula C13H12N2S B1464989 (2,6-Dimethyl-Quinolin-4-Yl-Sulfanyl)-Acetonitrile CAS No. 951625-91-5](/img/structure/B1464989.png)
(2,6-Dimethyl-Quinolin-4-Yl-Sulfanyl)-Acetonitrile
Overview
Description
(2,6-Dimethyl-Quinolin-4-Yl-Sulfanyl)-Acetonitrile, also known as DQSA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicinal chemistry. DQSA is a member of the quinoline family of compounds, which are known to exhibit a wide range of biological activities.
Scientific Research Applications
(2,6-Dimethyl-Quinolin-4-Yl-Sulfanyl)-Acetonitrile has been the subject of numerous scientific research studies due to its potential applications in medicinal chemistry. It has been shown to exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. (2,6-Dimethyl-Quinolin-4-Yl-Sulfanyl)-Acetonitrile has been studied for its potential use in the treatment of various diseases, including cancer, Alzheimer's disease, and infectious diseases.
Mechanism of Action
The exact mechanism of action of (2,6-Dimethyl-Quinolin-4-Yl-Sulfanyl)-Acetonitrile is not fully understood, but it is believed to work through the inhibition of certain enzymes and signaling pathways. (2,6-Dimethyl-Quinolin-4-Yl-Sulfanyl)-Acetonitrile has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. It has also been shown to inhibit the activity of certain protein kinases, which are involved in cell signaling pathways.
Biochemical and Physiological Effects:
(2,6-Dimethyl-Quinolin-4-Yl-Sulfanyl)-Acetonitrile has been shown to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and to induce apoptosis (programmed cell death) in cancer cells. (2,6-Dimethyl-Quinolin-4-Yl-Sulfanyl)-Acetonitrile has also been shown to inhibit the production of inflammatory mediators, such as prostaglandins and cytokines. Additionally, (2,6-Dimethyl-Quinolin-4-Yl-Sulfanyl)-Acetonitrile has been shown to have antimicrobial activity against a range of bacteria and fungi.
Advantages and Limitations for Lab Experiments
One advantage of using (2,6-Dimethyl-Quinolin-4-Yl-Sulfanyl)-Acetonitrile in lab experiments is its relatively simple synthesis method. Additionally, (2,6-Dimethyl-Quinolin-4-Yl-Sulfanyl)-Acetonitrile has been shown to exhibit a range of biological activities, making it a versatile compound for use in various types of experiments. However, one limitation of using (2,6-Dimethyl-Quinolin-4-Yl-Sulfanyl)-Acetonitrile is its relatively low yield, which can make it difficult to obtain large quantities of the compound for use in experiments.
Future Directions
There are several future directions for research on (2,6-Dimethyl-Quinolin-4-Yl-Sulfanyl)-Acetonitrile. One area of interest is the development of (2,6-Dimethyl-Quinolin-4-Yl-Sulfanyl)-Acetonitrile-based drugs for the treatment of cancer and other diseases. Additionally, further studies are needed to fully understand the mechanism of action of (2,6-Dimethyl-Quinolin-4-Yl-Sulfanyl)-Acetonitrile and its potential use in the treatment of various diseases. Finally, there is a need for the development of more efficient synthesis methods for (2,6-Dimethyl-Quinolin-4-Yl-Sulfanyl)-Acetonitrile, which could increase the yield and availability of the compound for use in scientific research.
properties
IUPAC Name |
2-(2,6-dimethylquinolin-4-yl)sulfanylacetonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N2S/c1-9-3-4-12-11(7-9)13(16-6-5-14)8-10(2)15-12/h3-4,7-8H,6H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CJUVUSUHMYIGND-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C(N=C2C=C1)C)SCC#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2,6-Dimethyl-Quinolin-4-Yl-Sulfanyl)-Acetonitrile |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.